![molecular formula C6H3BrIN3 B1148761 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine CAS No. 1357946-54-3](/img/structure/B1148761.png)
5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine
Overview
Description
5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine is a chemical compound with the empirical formula C6H3BrIN3 . It is a solid substance and is used in the field of medicinal chemistry .
Synthesis Analysis
The synthesis of 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine involves the use of 5-Bromo-1H-pyrazolo[3,4-b]pyridine and N-iodosuccinimide dissolved in DMF, which is then heated at 60 °C and stirred for 12 hours .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine consists of a pyrazolo[3,4-b]pyridine core with bromine and iodine substituents .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine include its molecular weight of 323.92 . It is a solid substance .Scientific Research Applications
Biomedical Applications
1H-Pyrazolo[3,4-b]pyridines, the group to which 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine belongs, have been extensively studied for their biomedical applications . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described in over 5500 references, including 2400 patents . These compounds present two possible tautomeric forms: the 1H- and 2H-isomers .
TRK Inhibitors
Pyrazolo[3,4-b]pyridine derivatives have been synthesized and evaluated as Tropomyosin receptor kinases (TRKs) inhibitors . TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer . Among the synthesized compounds, some showed significant inhibitory activity .
Synthesis Methods
Various methods have been developed for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives . These methods provide a basis for the production of compounds like 5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine for research and application purposes .
Cancer Treatment
Some pyrazolo[3,4-b]pyridine derivatives have shown significant inhibitory activity against certain types of cancer . For instance, compounds 14, 13, and 15 showed significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004, and 0.119 ± 0.007 μM, respectively, compared to the control drug sorafenib .
Mechanism of Action
Target of Action
This compound is a unique chemical provided to early discovery researchers for experimental purposes
Mode of Action
It’s known that the compound can interact with its targets, leading to changes at the molecular level . The specifics of these interactions and the resulting changes are subjects of ongoing research.
Safety and Hazards
properties
IUPAC Name |
5-bromo-3-iodo-2H-pyrazolo[4,3-b]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrIN3/c7-4-2-1-3-5(9-4)6(8)11-10-3/h1-2H,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PIMGBDMHFOJQMS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC2=C(NN=C21)I)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrIN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.92 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-iodo-1H-pyrazolo[4,3-b]pyridine | |
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